Cas no 941899-62-3 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide)

• Product Name: N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide
• CAS No: 941899-62-3
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 5515600
• Update Time: 2025-07-01

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]naphthalene-2-carboxamide
• N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide

• Inchi： 1S/C21H20N2O4S/c1-27-20-10-9-18(23-11-4-12-28(23,25)26)14-19(20)22-21(24)17-8-7-15-5-2-3-6-16(15)13-17/h2-3,5-10,13-14H,4,11-12H2,1H3,(H,22,24)
• InChI Key： ZFWRSNKWWUWSLG-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1=CC(N2CCCS2(=O)=O)=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide

Comprehensive Overview of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide (CAS No. 941899-62-3)

N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide (CAS No. 941899-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its naphthalene carboxamide core and thiazolidine dioxide moiety, represents a promising candidate for drug development, particularly in targeting inflammatory pathways and metabolic disorders.

The molecular structure of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide incorporates a methoxy phenyl group linked to a naphthalene ring, which enhances its binding affinity to specific biological targets. Researchers have explored its potential as a modulator of PPAR-gamma (Peroxisome Proliferator-Activated Receptor gamma), a key regulator of glucose metabolism and adipocyte differentiation. This aligns with current trends in addressing type 2 diabetes and obesity-related complications, topics frequently searched in medical and scientific communities.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments with fewer side effects. CAS No. 941899-62-3 has been investigated for its anti-inflammatory properties, with studies suggesting its efficacy in reducing cytokine production and oxidative stress. These properties make it relevant to discussions on chronic inflammation and autoimmune diseases, which are highly searched topics in healthcare forums and academic databases.

The synthesis of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide involves multi-step organic reactions, including amide coupling and sulfonation, to achieve high purity and yield. Its chemical stability and solubility profile have been optimized for preclinical studies, addressing common challenges in drug formulation. This aspect resonates with queries about drug delivery systems and bioavailability enhancement, frequently explored by pharmaceutical scientists.

Beyond its therapeutic potential, CAS No. 941899-62-3 has also been studied for its structure-activity relationship (SAR), providing insights into how modifications to its thiazolidine dioxide or naphthalene components could influence biological activity. Such research is critical for medicinal chemistry and rational drug design, topics that dominate AI-driven literature searches and academic collaborations.

In conclusion, N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylnaphthalene-2-carboxamide (CAS No. 941899-62-3) exemplifies the intersection of organic chemistry and biomedical innovation. Its multifaceted applications and relevance to trending health issues ensure its continued prominence in scientific discourse. As research progresses, this compound may pave the way for breakthroughs in treating metabolic and inflammatory conditions, answering the growing demand for precision medicine solutions.